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Compound of Interest

Compound Name: 3-Chloro-4-thiocyanatoaniline

Cat. No.: B1356531 Get Quote

This technical guide provides a comprehensive overview of the physical properties, synthesis,

and spectral characteristics of 3-Chloro-4-thiocyanatoaniline, a key intermediate in various

chemical syntheses. This document is intended for researchers, scientists, and professionals in

the field of drug development and chemical manufacturing.

Core Physical Properties
3-Chloro-4-thiocyanatoaniline is a yellow solid at room temperature. The following table

summarizes its key physical and chemical properties.

Property Value Source

CAS Number 3226-46-8 [1][2]

Molecular Formula C₇H₅ClN₂S [1][2]

Molecular Weight 184.65 g/mol [1]

Appearance Yellow solid N/A

Melting Point 60-72 °C [3]

Boiling Point (Predicted) 319.1 ± 32.0 °C [3]

Density (Predicted) 1.43 ± 0.1 g/cm³ [3]

pKa (Predicted) 1.88 ± 0.10 [3]
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Spectroscopic Data
Detailed spectroscopic data is crucial for the identification and characterization of 3-Chloro-4-
thiocyanatoaniline.

Infrared (IR) Spectroscopy: The IR spectrum shows characteristic peaks at the following

wavenumbers (νmax, cm⁻¹): 3474.59, 3372.59, 3233.14, 2925.76, 2154.54 (S-CN stretch),

2054.68, 1623.93, 1591.81, 1476.32, 1420.75, 1315.22, 1239.46, 1123.23, 1020.23, 902.03,

849.96, 813.39.

Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy: The ¹H NMR spectrum (400

MHz, CDCl₃) exhibits the following signals (δ ppm): 7.39–7.40 (m, 1H, Ar), 7.26 (s, 1H, Ar),

6.78–6.81 (m, 1H, Ar), 4.15 (s, 2H, NH₂).

Experimental Protocols: Synthesis of 3-Chloro-4-
thiocyanatoaniline
An efficient and environmentally friendly procedure for the electrophilic thiocyanation of anilines

has been developed.[1][4][5] This method utilizes N-bromosuccinimide (NBS) and potassium

thiocyanate (KSCN) in ethanol at room temperature.

Materials:

3-Chloroaniline

N-bromosuccinimide (NBS)

Potassium thiocyanate (KSCN)

Ethanol (EtOH)

Ethyl acetate (EtOAc)

Water

Procedure:
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To a solution of N-bromosuccinimide (1.0 mmol) in ethanol (10 mL), add potassium

thiocyanate (2.1 mmol).

Stir the mixture at room temperature (27 °C) for 5 minutes.

To this solution, add 3-chloroaniline (1.0 mmol).

Continue stirring the reaction mixture at room temperature (27 °C) for 20 minutes.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, concentrate the reaction mixture under reduced pressure.

Dilute the residue with water and extract three times with ethyl acetate.

Combine the organic extracts and concentrate under vacuum.

Purify the resulting crude product by column chromatography on silica gel (60–120 mesh)

using a hexane-ethyl acetate mixture (10:1) as the mobile phase to obtain the desired

product, 3-chloro-4-thiocyanatoaniline.

Visualizations
Experimental Workflow for the Synthesis of 3-Chloro-4-
thiocyanatoaniline
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Reaction Setup

Work-up and Purification

Dissolve NBS (1.0 mmol) in EtOH (10 mL)

Add KSCN (2.1 mmol)

Stir at 27°C for 5 min

Add 3-Chloroaniline (1.0 mmol)

Stir at 27°C for 20 min

Concentrate reaction mixture

Dilute with water

Extract with EtOAc (3x)

Combine organic extracts and concentrate

Purify by column chromatography

K

Obtain pure 3-Chloro-4-thiocyanatoaniline

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-Chloro-4-thiocyanatoaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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